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Compound of Interest

Compound Name: 3-(Trimethylsilyl)propionic acid

Cat. No.: B1203287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Trimethylsilyl)propionic acid
(TMSP), a key organosilicon compound. It is widely utilized as an internal reference standard in

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly for aqueous solutions. This

document details its chemical structure, physicochemical properties, and established synthesis

methodologies.

Chemical Structure and Properties
3-(Trimethylsilyl)propionic acid is a carboxylic acid distinguished by a trimethylsilyl group at

the 3-position.[1] This unique structure confers its utility in various scientific applications. The

IUPAC name for this compound is 3-(trimethylsilyl)propanoic acid.[1][2]

The presence of the trimethylsilyl group provides a strong, sharp signal in ¹H NMR spectra that

is well-isolated from the signals of many organic molecules, making its deuterated sodium salt

form an excellent water-soluble standard.[2][3]

Physicochemical and Spectroscopic Data
Key quantitative data for 3-(Trimethylsilyl)propionic acid and its common deuterated sodium

salt are summarized in the tables below.
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Identifier Value Reference

IUPAC Name 3-(trimethylsilyl)propanoic acid [1][2]

CAS Number 5683-30-7 [1]

Molecular Formula C₆H₁₄O₂Si [1][2][4][5]

Molecular Weight 146.26 g/mol [1][2][4][5]

Appearance Colorless liquid [2]

Compound Molecular Formula Molecular Weight CAS Number

Sodium 3-

(trimethylsilyl)propiona

te

C₆H₁₃NaO₂Si 168.24 g/mol 37013-20-0

Sodium 3-

(trimethylsilyl)propiona

te-d₄

C₆H₉D₄NaO₂Si 172.27 g/mol 24493-21-8[6][7][8]

Spectroscopic Data Description Source

¹H NMR
Spectrum available for the

sodium salt.
ChemicalBook[9]

¹³C NMR
Spectrum available for the acid

form in CDCl₃.
SpectraBase[4]

Mass Spectrometry
GC-MS and LC-MS data

available.
PubChem[1]

IR Spectroscopy
IR spectrum available for the

sodium salt.
ChemicalBook[10]

Synthesis of 3-(Trimethylsilyl)propionic Acid
The synthesis of 3-(trimethylsilyl)propionic acid and its derivatives is well-documented. A

primary route involves the hydrogenation or deuterogenation of a trimethylsilyl propiolate
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intermediate. This intermediate is typically prepared by reacting a lower alkyl propiolate with

chlorotrimethylsilane.[3]

A common and illustrative synthesis is that of the deuterated sodium salt, which is highly

valuable for NMR applications. This process is generally carried out in two main stages:

Formation of the Ester Intermediate: 3-(trimethylsilyl) methyl propiolate is deuterogenated to

form 3-(trimethylsilyl) methyl propionate-d₄.

Saponification: The resulting ester is then saponified using a deuterated base to yield the

final sodium salt of 3-(trimethylsilyl)propionic acid-d₄.

Step 1: Deuterogenation Step 2: Saponification

3-(trimethylsilyl) methyl propiolate 3-(trimethylsilyl) methyl propionate-d4
 D₂, 10% Pd/C Sodium salt of

3-(trimethylsilyl)propionic acid-d4

 1. NaOD, D₂O
 2. Reflux 

Click to download full resolution via product page

Synthesis of deuterated TMSP sodium salt.

Experimental Protocols
The following section provides a detailed experimental protocol adapted from the synthesis of

the deuterated sodium salt of 3-(trimethylsilyl)propionic acid.[3]

Step A: Preparation of 3-(trimethylsilyl) methyl
propionate-d₄

Apparatus Setup: Place 310 g of 3-(trimethylsilyl) methyl propiolate into a suitable

hydrogenation bottle.

Inert Atmosphere: Flush the headspace of the liquid with nitrogen gas.
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Catalyst Addition: Carefully add approximately 0.5 g of 10% palladium on carbon to the

solution.

Deuterogenation: Connect the bottle to a Parr apparatus and carry out the deuterogenation

reaction until the desired amount of deuterium gas is absorbed.

Purification: Upon completion, filter the product to remove the catalyst. The crude product is

then purified by vacuum distillation.

Step B: Preparation of the Sodium Salt of 3-
(trimethylsilyl)propionic acid-d₄

Apparatus Setup: Equip a 2-liter, round-bottomed flask with a magnetic stirrer, dropping

funnel, condenser, drying tube, and heating mantle.

Base Preparation: Add 650 ml of deuterium oxide (D₂O) to the flask. Carefully add 45 g of

sodium metal in portions to form an approximately 10% sodium deuteroxide (NaOD)

solution.

Addition of Ester: Begin stirring the NaOD solution and add 275 g (1.7 mole) of 3-

(trimethylsilyl) methyl propionate-d₄ from Step A at a fast, dropwise rate.

Reaction: After the addition is complete, heat the reaction mixture to reflux for approximately

30 minutes.

Cooling: Slowly cool the mixture while continuing to stir, allowing the product to crystallize.

Isolation: Isolate the resulting solid product.
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Synthesis Stage

Purification Stage

Analysis Stage

Reactants Loading
(Ester, NaOD/D₂O)

Reflux
(approx. 30 min)

Cooling & Crystallization

Filtration

Washing

Drying

Characterization
(NMR, IR, MS)

Click to download full resolution via product page

General workflow for synthesis and purification.
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Safety Information
3-(Trimethylsilyl)propionic acid and its derivatives should be handled with care. The acid

form is a combustible liquid and may cause skin and serious eye irritation.[11] It may also

cause respiratory irritation.[12] Appropriate personal protective equipment (PPE), including

safety goggles and gloves, should be worn when handling these chemicals. All procedures

should be conducted in a well-ventilated fume hood.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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